Cas no 2171726-29-5 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• CAS No: 2171726-29-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5807373
• PubChem ID: 165535476
• Update Time: 2025-10-28

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• EN300-1504997
• 2171726-29-5
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-28(15-14-22(29)30)24(31)23(26(2,3)4)27-25(32)33-16-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21,23H,5,14-16H2,1-4H3,(H,27,32)(H,29,30)
• InChI Key： QXUJAPLWMSYUEP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CCC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid

Comprehensive Overview of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS No. 2171726-29-5)

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS No. 2171726-29-5) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a critical role in solid-phase peptide synthesis (SPPS) due to its unique protective group properties. The Fmoc group (9-fluorenylmethoxycarbonyl) is particularly valued for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable in modern peptide chemistry.

The molecular structure of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid features a tert-butyl side chain, which enhances steric hindrance and improves solubility in organic solvents. This characteristic is crucial for researchers developing peptide-based therapeutics, as it allows for better control over reaction kinetics and product purity. The compound's CAS No. 2171726-29-5 is frequently searched in scientific databases, reflecting its importance in drug discovery and biochemical applications.

Recent advancements in peptide-based drug development have increased demand for high-purity Fmoc-protected amino acids. Researchers are particularly interested in how 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid can be used to create novel antimicrobial peptides or targeted cancer therapies. The compound's unique structural features make it ideal for introducing specific functional groups into peptide chains, enabling the design of molecules with enhanced bioavailability and therapeutic efficacy.

In the context of green chemistry trends, scientists are exploring more sustainable synthesis routes for CAS No. 2171726-29-5. This includes optimizing reaction conditions to reduce solvent waste and improve atom economy. The pharmaceutical industry's shift toward continuous flow chemistry has also created new opportunities for scaling up production of this valuable building block while maintaining high purity standards.

Analytical characterization of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, which is essential for reproducible research results. The compound's stability profile makes it suitable for long-term storage when properly handled, though researchers should be aware of potential racemization risks under certain conditions.

The global market for Fmoc-protected amino acid derivatives continues to grow, driven by increasing investment in biopharmaceutical research and personalized medicine. As a key intermediate, CAS No. 2171726-29-5 represents an important segment of this expanding market. Suppliers are responding to demand by offering custom synthesis services and bulk quantities to support both academic and industrial research programs.

For researchers working with 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under normal laboratory conditions, standard chemical safety protocols apply. The compound's material safety data sheet (MSDS) provides detailed information about storage requirements and handling precautions.

Future research directions for CAS No. 2171726-29-5 may include exploring its potential in peptide-drug conjugates or as a building block for peptidomimetics. The compound's structural versatility makes it particularly valuable for creating novel molecular architectures that could lead to breakthroughs in treating complex diseases. As peptide therapeutics gain more FDA approvals, the importance of high-quality Fmoc-protected amino acid derivatives like this one will only continue to rise.

In summary, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS No. 2171726-29-5) represents a crucial tool in modern peptide chemistry with wide-ranging applications in pharmaceutical research and development. Its unique properties and versatility ensure it will remain an important compound in scientific laboratories worldwide as researchers continue to push the boundaries of peptide-based therapeutics and biomolecular engineering.